Cas no 2168469-19-8 (1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2168469-19-8
• MF: C₇H₈F₃N₃O
• MW: 207.153131484985
• CID: 6055856
• PubChem ID: 165960513
• Update Time: 2025-07-18

1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1277957
• 2168469-19-8
• [1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C7H8F3N3O/c8-7(9,10)6-5(3-14)11-12-13(6)4-1-2-4/h4,14H,1-3H2
• InChI Key： AFGMIBGHENSARJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1C1CC1)(F)F

Computed Properties

• Exact Mass: 207.06194637g/mol
• Monoisotopic Mass: 207.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Research Brief on 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2168469-19-8): Recent Advances and Applications

The compound 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2168469-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol as a versatile scaffold in the development of novel bioactive molecules. Its triazole core, coupled with the cyclopropyl and trifluoromethyl groups, imparts distinct physicochemical properties that enhance binding affinity and metabolic stability. Researchers have successfully employed click chemistry strategies to derivatize this compound, yielding analogs with improved pharmacokinetic profiles.

One of the most promising applications of this compound lies in its potential as an inhibitor of key enzymatic targets. For instance, a 2023 study demonstrated its efficacy in modulating the activity of cytochrome P450 enzymes, which are critical in drug metabolism. Additionally, its trifluoromethyl group has been shown to enhance lipophilicity, facilitating better membrane permeability—a crucial factor in central nervous system (CNS) drug development.

Further investigations have explored the compound's utility in antimicrobial and anticancer therapies. Preliminary in vitro assays revealed that certain derivatives exhibit potent activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential as a lead structure for next-generation antibiotics. Similarly, in oncology research, its triazole moiety has been leveraged to design small-molecule inhibitors targeting protein-protein interactions involved in cancer progression.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Recent computational studies have employed molecular docking and dynamics simulations to predict binding modes and refine structural modifications. These efforts aim to enhance the compound's therapeutic index while minimizing adverse reactions.

In conclusion, 1-cyclopropyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol represents a promising candidate for further development in medicinal chemistry. Its multifunctional scaffold offers ample opportunities for innovation, particularly in addressing unmet medical needs. Future research should focus on in vivo validation and translational studies to fully realize its clinical potential.